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Compound of Interest

Compound Name:
(5-Bromopyridin-2-

yl)methanamine

Cat. No.: B574291 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for (5-Bromopyridin-2-yl)methanamine, ensuring operational

integrity and personnel safety.

Key Safety and Hazard Data
(5-Bromopyridin-2-yl)methanamine is a compound that requires careful handling due to its

potential hazards. The following table summarizes its key characteristics.
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Property Value

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.[1]

Signal Word Warning[1]

PrecautionaryStatements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P264: Wash

skin thoroughly after handling.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[1]

First Aid Measures

If on skin: Wash with plenty of soap and water.

[1][2]If in eyes: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]If

inhaled: Remove person to fresh air and keep

comfortable for breathing.[1][2]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

laboratory environment.

1. Engineering Controls:

Always handle (5-Bromopyridin-2-yl)methanamine in a certified chemical fume hood to

minimize inhalation of dust or vapors.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][4]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][3]
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Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile).[3]

A lab coat must be worn.

Respiratory Protection: For situations with a potential for high dust concentration, a NIOSH-

approved respirator may be necessary.

3. Handling Procedures:

Avoid all personal contact, including inhalation.[5]

Do not eat, drink, or smoke in the handling area.[5][6]

Keep the container tightly closed when not in use.[1][2]

Use good occupational work practices. Always wash hands with soap and water after

handling.[5]

Contaminated work clothes should be laundered separately before reuse.[5]

4. Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers securely sealed.[1][2][5]

Store away from incompatible materials, such as strong oxidizing agents.[3]

Logical Workflow for Handling (5-Bromopyridin-2-
yl)methanamine
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Caption: Workflow for the safe handling of (5-Bromopyridin-2-yl)methanamine.
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Disposal Plan
Proper disposal of (5-Bromopyridin-2-yl)methanamine and its contaminated waste is critical

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

All waste containing (5-Bromopyridin-2-yl)methanamine, including unused product,

contaminated labware (e.g., pipette tips, gloves), and solutions, must be treated as

hazardous waste.

This compound is a halogenated organic substance and should be segregated into a

designated "Halogenated Organic Waste" stream.[3] Do not mix with non-halogenated

waste.[3][7]

2. Waste Collection and Containment:

Solid Waste: Collect solid waste in a clearly labeled, dedicated hazardous waste container. A

high-density polyethylene (HDPE) container is a suitable choice.[3]

Liquid Waste: Use a dedicated, leak-proof, and shatter-resistant container for liquid waste

containing this compound. The container should be clearly labeled "Halogenated Organic

Liquid Waste."[3]

All waste containers must be kept tightly closed except when adding waste.[7] Do not overfill

containers; a general guideline is to fill to no more than 80% capacity.[3]

3. Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area.

Place waste containers in secondary containment to mitigate potential leaks or spills.[3]

Ensure the storage area is away from incompatible materials.[3]

4. Final Disposal:
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Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[2]

Under no circumstances should this chemical or its containers be disposed of in regular

trash or down the sanitary sewer.

All disposal activities must be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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